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Compound of Interest

2-(5-Bromopyridin-2-
Compound Name:
YL)ethanamine

Cat. No.: B1523540

Understanding the Reactive Sites

The key to controlling regioselectivity lies in understanding the distinct chemical nature of the
three primary reactive sites on the molecule. Their relative reactivity is dictated by factors like
nucleophilicity, steric accessibility, and the reaction conditions employed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://dergi.fabad.org.tr/wp-content/uploads/2025/03/50-1-002-1577453.pdf
https://www.researchgate.net/publication/372932355_Synthesis_of_Secondary_Amines_via_Self-Limiting_Alkylation_of_N-Aminopyridinium_Salts
https://www.beilstein-journals.org/bjoc/articles/17/127
https://www.beilstein-journals.org/bjoc/articles/17/127
https://www.researchgate.net/publication/395380580_Regioselective_N-alkylation_of_some_2-Substituted_Phenyl_Imidazo45-c_Pyridines_Synthesis_and_Structure_Elucidation_by_NMR
https://www.researchgate.net/publication/334443783_Regioselective_N-alkylation_of_2-_34-dimethoxyphenylimidazo45-b_and_45-cpyridine_oxide_derivatives_Synthesis_and_structure_elucidation_by_NMR
https://www.researchgate.net/figure/Suzuki-reactions-of-2-bromopyridine-with-aryl-boronic-acids-a_tbl1_26892277
https://www.organic-chemistry.org/namedreactions/suzuki-coupling.shtm
https://www.mdpi.com/2073-4344/11/4/439
https://www.researchgate.net/profile/Ameer-Fawad-Zahoor/publication/272358633_Regioselective_synthesis_of_2-bromomethyl-5-aryl-thiophene_derivatives_via_palladium_0_catalyzed_suzuki_cross-coupling_reactions_As_antithrombotic_and_haemolytically_active_molecules/links/55ba12e808aec0e5f43e688e/Regioselective-synthesis-of-2-bromomethyl-5-aryl-thiophene-derivatives-via-palladium-0-catalyzed-suzuki-cross-coupling-reactions-As-antithrombotic-and-haemolytically-active-molecules.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3378812/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3378812/
https://www.khanacademy.org/science/organic-chemistry/substitution-elimination-reactions/e1-e2-tutorial/v/regioselectivity-stereoselectivity-and-stereospecificity
https://pdfs.semanticscholar.org/6c25/f2a9886ba92b27f0843a7f8206bf7e2b7a81.pdf
https://www.researchgate.net/publication/369262488_Site-Selective_CH_Functionalizations_Using_Pd_Catalysis_and_Photochemistry
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Regioselectivity_of_Palladium_Catalyzed_Cross_Coupling_Reactions_with_5_Bromo_N_phenylpyridin_3_amine.pdf
https://www.benchchem.com/product/b1523540#addressing-regioselectivity-issues-in-reactions-with-2-5-bromopyridin-2-yl-ethanamine
https://www.benchchem.com/product/b1523540#addressing-regioselectivity-issues-in-reactions-with-2-5-bromopyridin-2-yl-ethanamine
https://www.benchchem.com/product/b1523540#addressing-regioselectivity-issues-in-reactions-with-2-5-bromopyridin-2-yl-ethanamine
https://www.benchchem.com/product/b1523540#addressing-regioselectivity-issues-in-reactions-with-2-5-bromopyridin-2-yl-ethanamine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1523540?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1523540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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